Cas no 1805103-30-3 (3-Bromo-4-bromomethyl-5-methylpyridine)

• Product Name: 3-Bromo-4-bromomethyl-5-methylpyridine
• CAS No: 1805103-30-3
• MF: C₇H₇Br₂N
• MW: 264.945180177689
• CID: 4900114
• Update Time: 2025-05-20

3-Bromo-4-bromomethyl-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-bromomethyl-5-methylpyridine

• Inchi： 1S/C7H7Br2N/c1-5-3-10-4-7(9)6(5)2-8/h3-4H,2H2,1H3
• InChI Key： MPVFQEOYUYINIP-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=CC=1C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-bromomethyl-5-methylpyridine

3-Bromo-4-bromomethyl-5-methylpyridine (CAS No. 1805103-30-3)

The compound 3-Bromo-4-bromomethyl-5-methylpyridine, with the CAS number 1805103-30-3, is a highly specialized organic compound belonging to the class of brominated pyridine derivatives. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with bromine substituents at positions 3 and 4, as well as a methyl group at position 5, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of brominated pyridines in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of bromine atoms in the structure of 3-Bromo-4-bromomethyl-5-methylpyridine introduces electronic effects that can enhance the compound's reactivity and selectivity in biological systems. For instance, researchers have explored the use of this compound as a precursor for synthesizing heterocyclic compounds with potential anti-cancer properties.

In terms of synthesis, 3-Bromo-4-bromomethyl-5-methylpyridine can be prepared via various routes, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the bromination of methylpyridines under controlled conditions to achieve the desired substitution pattern. The methyl group at position 5 plays a crucial role in stabilizing the molecule during these reactions, ensuring high yields and purity.

The physical and chemical properties of this compound are well-documented. It is typically a crystalline solid with a melting point around 120°C and a boiling point exceeding 250°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, making it suitable for various organic synthesis protocols.

One of the most promising applications of 3-Bromo-4-bromomethyl-5-methylpyridine lies in its use as an intermediate in the synthesis of advanced materials. For example, researchers have utilized this compound to develop novel coordination polymers and metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis. The bromomethyl group at position 4 serves as a reactive site for metal coordination, enabling the construction of complex architectures.

Moreover, recent advancements in green chemistry have led to the exploration of sustainable methods for synthesizing this compound. By employing catalytic systems and renewable feedstocks, chemists aim to reduce the environmental footprint associated with its production while maintaining high-quality standards.

In conclusion, 3-Bromo-4-bromomethyl-5-methylpyridine stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with its reactivity and versatility, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.